Cas no 1553278-83-3 (6-amino-1-cyclopropyl-1H-1,3-benzodiazol-2-ol)

• Product Name: 6-amino-1-cyclopropyl-1H-1,3-benzodiazol-2-ol
• CAS No: 1553278-83-3
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• MDL: MFCD29952972
• CID: 5219782
• PubChem ID: 84023301
• Update Time: 2025-10-31

6-amino-1-cyclopropyl-1H-1,3-benzodiazol-2-ol Chemical and Physical Properties

Names and Identifiers

• 6-amino-1-cyclopropyl-1,3-dihydro-2H-benzimidazol-2-one
• 2H-Benzimidazol-2-one, 6-amino-1-cyclopropyl-1,3-dihydro-
• 6-amino-1-cyclopropyl-1H-1,3-benzodiazol-2-ol

• MDL： MFCD29952972
• Inchi： 1S/C10H11N3O/c11-6-1-4-8-9(5-6)13(7-2-3-7)10(14)12-8/h1,4-5,7H,2-3,11H2,(H,12,14)
• InChI Key： BRMOLJWVJMCQPK-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2CC2)C2=CC(N)=CC=C2N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 6-amino-1-cyclopropyl-1H-1,3-benzodiazol-2-ol

Introduction to 6-amino-1-cyclopropyl-1H-1,3-benzodiazol-2-ol (CAS No. 1553278-83-3)

6-amino-1-cyclopropyl-1H-1,3-benzodiazol-2-ol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 1553278-83-3, belongs to the benzodiazole class of molecules, which are well-known for their role in central nervous system (CNS) modulation. The presence of both amino and hydroxyl functional groups in its structure suggests a high degree of reactivity and versatility, making it a promising candidate for further exploration in drug discovery.

The molecular framework of 6-amino-1-cyclopropyl-1H-1,3-benzodiazol-2-ol consists of a benzodiazole core substituted with a cyclopropyl group at the 1-position and an amino group at the 6-position, with a hydroxyl group at the 2-position. This specific arrangement of substituents imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The cyclopropyl group, in particular, is known to enhance metabolic stability and binding affinity in many drug candidates.

In recent years, there has been growing interest in developing novel benzodiazole derivatives for therapeutic applications beyond traditional anxiolytic and sedative uses. The structural motif of 6-amino-1-cyclopropyl-1H-1,3-benzodiazol-2-ol has been investigated for its potential as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged computational modeling and high-throughput screening techniques to identify analogs with improved pharmacokinetic profiles and reduced side effects.

One of the most compelling aspects of 6-amino-1-cyclopropyl-1H-1,3-benzodiazol-2-ol is its potential as a scaffold for developing drugs targeting neurological disorders. Studies have suggested that modifications at the 1-position and 6-position can significantly alter the pharmacological properties of benzodiazole derivatives. For instance, the incorporation of a cyclopropyl group at the 1-position has been shown to enhance binding affinity to certain GABA receptor subtypes, which are critical for regulating neuronal excitability.

The hydroxyl group at the 2-position provides another site for chemical modification, allowing for the introduction of various functional groups that can fine-tune biological activity. Recent research has explored the use of this compound as a precursor in the synthesis of novel ligands for neuroreceptor targets. These studies have highlighted the compound's potential in developing treatments for conditions such as epilepsy, anxiety disorders, and sleep disturbances.

From a synthetic chemistry perspective, 6-amino-1-cyclopropyl-1H-1,3-benzodiazol-2-ol represents an interesting challenge due to its complex heterocyclic core. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, opening up new avenues for medicinal chemistry research. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in constructing the desired molecular architecture with high precision.

The pharmacological evaluation of 6-amino-1-cyclopropyl-1H-1,3-benzodiazol-2-ol has revealed several promising characteristics. Preclinical studies have demonstrated its ability to modulate GABAergic transmission without exhibiting excessive sedation or tolerance development, which are common issues associated with traditional benzodiazepines. This makes it an attractive candidate for further development into a next-generation therapeutic agent.

In addition to its neurological applications, 6-amino-1-cyclopropyl-1H-1,3-benzodiazol-2-ol has shown potential in other therapeutic areas. Its structural similarity to certain bioactive molecules has led researchers to investigate its role in anti-inflammatory and analgesic mechanisms. Preliminary studies suggest that derivatives of this compound may exhibit significant anti-inflammatory effects by interacting with specific inflammatory pathways.

The future direction of research on 6-amino-1-cyclopropyl-1H-1,3-benzodiazol-2-ol is likely to focus on optimizing its pharmacological profile through structure-based drug design. By leveraging computational tools and experimental data, scientists aim to develop analogs with enhanced efficacy and reduced adverse effects. The cyclopropyl-substituted benzodiazole scaffold offers a rich foundation for such endeavors, given its versatility and well-documented biological activity.

Overall,6-amino--cyclopropyl--H--benzodiazolo--(4h)-pyran--4-one represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel treatments for neurological and inflammatory disorders. As research continues to uncover new insights into its pharmacology,this compound is poised to play an increasingly important role in drug discovery efforts worldwide.